1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt
1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt
Brand Name:
Vulcanchem
CAS No.:
1627731-60-5
VCID:
VC0108140
InChI:
InChI=1S/C7H12N2O9P2/c10-6(11)3-8-1-2-9(5-8)4-7(12,19(13,14)15)20(16,17)18/h1-2,5,12H,3-4H2,(H4-,10,11,13,14,15,16,17,18)
SMILES:
C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)O)CC(=O)[O-]
Molecular Formula:
C7H12N2O9P2
Molecular Weight:
330.13 g/mol
1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt
CAS No.: 1627731-60-5
Cat. No.: VC0108140
Molecular Formula: C7H12N2O9P2
Molecular Weight: 330.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1627731-60-5 |
|---|---|
| Molecular Formula | C7H12N2O9P2 |
| Molecular Weight | 330.13 g/mol |
| IUPAC Name | 2-[3-(2-hydroxy-2,2-diphosphonoethyl)imidazol-1-ium-1-yl]acetate |
| Standard InChI | InChI=1S/C7H12N2O9P2/c10-6(11)3-8-1-2-9(5-8)4-7(12,19(13,14)15)20(16,17)18/h1-2,5,12H,3-4H2,(H4-,10,11,13,14,15,16,17,18) |
| Standard InChI Key | QQXLOGZAEJWQJK-UHFFFAOYSA-N |
| SMILES | C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)O)CC(=O)[O-] |
| Canonical SMILES | C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)O)CC(=O)[O-] |
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